5-(4-Fluorophenyl)-2-fluorophenol, 95%
Overview
Description
5-(4-Fluorophenyl)-2-fluorophenol, 95% (5FPF2FP) is a fluorinated aromatic compound with potential applications in a variety of scientific and industrial fields. It is a versatile compound, which can be used as a starting material for a range of compounds, as well as being a useful intermediate in the synthesis of various compounds. 5FPF2FP has been used in research applications in laboratories around the world, and it has been investigated for its biochemical and physiological effects.
Scientific Research Applications
5-(4-Fluorophenyl)-2-fluorophenol, 95% has been used in a variety of scientific research applications, including the synthesis of new compounds, the investigation of biochemical and physiological effects, and the study of the mechanism of action of drugs. It has also been used in the synthesis of drugs, as well as in the development of new materials.
Mechanism of Action
The mechanism of action of 5-(4-Fluorophenyl)-2-fluorophenol, 95% is not fully understood. However, it is believed that the compound binds to certain proteins in the body, which may affect the biochemical and physiological processes in the body. It is also believed that the compound may interact with certain receptors in the body, which could affect the action of drugs.
Biochemical and Physiological Effects
5-(4-Fluorophenyl)-2-fluorophenol, 95% has been investigated for its biochemical and physiological effects. Studies have shown that the compound may affect the activity of certain enzymes in the body, which could lead to changes in biochemical and physiological processes. In addition, the compound has been shown to have an anti-inflammatory effect, which could be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
5-(4-Fluorophenyl)-2-fluorophenol, 95% has several advantages for laboratory experiments. The compound is relatively stable and can be stored for long periods of time. It is also easy to synthesize and can be used as a starting material for a variety of compounds. However, the compound is also toxic and should be handled with care.
Future Directions
There are several potential future directions for the use of 5-(4-Fluorophenyl)-2-fluorophenol, 95%. The compound could be used in the synthesis of new compounds, as well as in the development of new materials. It could also be used to investigate the biochemical and physiological effects of drugs, and to study the mechanism of action of drugs. In addition, the compound could be used to develop new drugs, as well as to improve existing drugs. Finally, the compound could be used to investigate the potential therapeutic effects of drugs.
Synthesis Methods
5-(4-Fluorophenyl)-2-fluorophenol, 95% can be synthesized by a variety of methods, including the reaction of 4-fluorophenol and 2-fluorophenol in the presence of an acid catalyst. This reaction yields a 95% pure product, which can be further purified by recrystallization. Other methods of synthesis include the reaction of 4-fluorophenol and 2-fluorophenol with a base catalyst. This reaction yields a 95-98% pure product, which can be further purified by recrystallization.
properties
IUPAC Name |
2-fluoro-5-(4-fluorophenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F2O/c13-10-4-1-8(2-5-10)9-3-6-11(14)12(15)7-9/h1-7,15H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITLWVBJAYFYVJE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=C(C=C2)F)O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20673376 |
Source
|
| Record name | 4,4'-Difluoro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20673376 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Fluorophenyl)-2-fluorophenol | |
CAS RN |
1214367-64-2 |
Source
|
| Record name | 4,4'-Difluoro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20673376 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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